3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H22N2OS/c1-13-17(15-9-3-2-4-10-15)22-18(19-13)20-16(21)12-11-14-7-5-6-8-14/h2-4,9-10,14H,5-8,11-12H2,1H3,(H,19,20,21)
• InChI Key: DEVLCITUIUXTFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CCC2CCCC2)C3=CC=CC=C3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide, also known as CP-945,598, is a compound belonging to the class of CB1 cannabinoid receptor antagonists. It was first synthesized by Pfizer researchers in the early 2000s and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide works by blocking the activity of the CB1 cannabinoid receptor, which is involved in the regulation of appetite, pain, and addiction. By blocking the CB1 receptor, 3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide can reduce the activity of the endocannabinoid system, which is believed to play a role in these processes.
Biochemical and Physiological Effects:
3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide has been shown to have a number of biochemical and physiological effects in preclinical studies. In addition to reducing food intake and body weight, it has been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and opioids. It has also been shown to reduce pain sensitivity in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide in lab experiments is that it is a highly selective CB1 receptor antagonist, meaning that it does not interact with other receptors in the body. This makes it a useful tool for studying the specific role of the CB1 receptor in various physiological processes. However, one limitation of using 3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide. One area of interest is its potential use in the treatment of obesity and related metabolic disorders. Another area of interest is its potential use in the treatment of addiction to drugs such as cocaine and opioids. Additionally, further research is needed to understand the long-term effects of CB1 receptor antagonism on physiological processes such as appetite regulation and pain sensitivity.

Scientific Research Applications

3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide has been studied for its potential therapeutic applications in a variety of medical conditions, including obesity, addiction, and pain management. In preclinical studies, 3-cyclopentyl-N-(4-methyl-5-phenyl-1,3-thiazol-2-yl)propanamide has been shown to reduce food intake and body weight in animal models of obesity. It has also been studied for its potential use in treating addiction to drugs such as cocaine and opioids.